molecular formula C23H23N3O2S B2627539 N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide CAS No. 897462-36-1

N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide

Cat. No. B2627539
CAS RN: 897462-36-1
M. Wt: 405.52
InChI Key: WZOAOJNDMHCQRW-UHFFFAOYSA-N
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Description

N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as DMIMT, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. DMIMT belongs to the class of imidazo[2,1-b]thiazole derivatives, which have been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

1. Anticancer Activity

Compounds with imidazo[2,1-b]thiazole scaffolds, similar to the queried compound, have been synthesized and tested for cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. These compounds have shown potential as inhibitors and exhibit selective cytotoxicity against certain cancer cell lines (Ding et al., 2012).

2. Synthesis and Anticancer Properties

Related compounds, such as 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives, have been synthesized and shown to exhibit significant anticancer activities against a variety of cancer cell lines, with some compounds displaying high activity particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

3. Antimicrobial and Chemotherapeutic Potential

Studies have also focused on the synthesis of alkoxyphthalimide derivatives of 3-(4-substituted phenyl)-6,6-diphenyl-3,3a-dihydro-2H-imidazo[2,1-b]pyrazolo[3,4-d][1,3]thiazol-7(6H)-one, exploring their potential as antimicrobial agents and chemotherapeutic compounds (Dangi, Hussain & Talesara, 2011).

4. EGFR Inhibition and Antitumor Activity

Benzo[4,5]imidazo[2,1-b]thiazole derivatives, structurally related to the queried compound, have been synthesized and evaluated for their antitumor activity and EGFR inhibitory activities. These compounds have shown significant antitumor activity against certain human cancer cell lines (Deng et al., 2019).

properties

IUPAC Name

N-(2,3-dimethylphenyl)-2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O2S/c1-4-28-19-10-8-17(9-11-19)21-13-26-18(14-29-23(26)25-21)12-22(27)24-20-7-5-6-15(2)16(20)3/h5-11,13-14H,4,12H2,1-3H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZOAOJNDMHCQRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=CC=CC(=C4C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide

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